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Compound of Interest

Compound Name: Trimethylazanium

Cat. No.: B1229207 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermochemical data

for trimethylazanium chloride, also known as trimethylammonium chloride. The information is

curated for professionals in research and development who require precise data for modeling,

process development, and safety assessments. This document summarizes key quantitative

thermochemical parameters, details relevant experimental protocols for their determination,

and provides a visual representation of a common synthesis pathway.

Thermochemical Data
Quantitative thermochemical data for trimethylazanium chloride is essential for understanding

its stability, reactivity, and behavior in various chemical processes. The following tables

summarize the available data. Due to a lack of comprehensive experimental data for

trimethylazanium chloride, values for the closely related compound, tetramethylammonium

chloride, are provided for comparative purposes where direct data is unavailable.

Table 1: Thermochemical Data for Trimethylazanium Chloride ((CH₃)₃NHCl)
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Property Value Units Notes

Standard Molar

Enthalpy of Formation

(ΔfH°)

-283.3 kJ/mol
For the solid state at

298 K[1].

Melting Point 283-284 °C Decomposes[2].

Solubility

Soluble in water and

ethanol, slightly

soluble in chloroform,

insoluble in ether[2].

- -

pH 5 -

For a 100 g/L

aqueous solution at

20 °C[2].

Table 2: Comparative Thermochemical Data for Tetramethylammonium Chloride ((CH₃)₄NCl)

Property Value Units Notes

Standard Molar

Entropy (S°)
190.71 J/mol·K

For the solid state at 1

bar[3].

Constant Pressure

Heat Capacity (Cp)
156.94 J/mol·K

For the solid state at

298.15 K[3].

Experimental Protocols
The determination of thermochemical data relies on precise experimental methodologies. The

following section outlines the protocols for key experiments relevant to the data presented.

2.1 Synthesis of Trimethylazanium Chloride

A common laboratory-scale synthesis of trimethylazanium chloride involves the reaction of

trimethylamine with hydrochloric acid[4][5].

Materials:
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Trimethylamine ((CH₃)₃N)

Hydrochloric acid (HCl)

Suitable solvent (e.g., water or ethanol)

Procedure:

A solution of trimethylamine is prepared in the chosen solvent in a reaction vessel.

An equimolar amount of hydrochloric acid is slowly added to the trimethylamine solution

while stirring. The reaction is exothermic, and cooling may be necessary to control the

temperature.

The reaction mixture is stirred for a specified period to ensure complete reaction.

The solvent is then removed, often by evaporation, which leads to the crystallization of

trimethylamine hydrochloride[5].

The resulting crystals are collected by filtration and dried under vacuum to yield the final

product.

Another industrial method involves the reaction of trimethylamine with 2-chloroethanol[6].

2.2 Determination of Enthalpy of Formation by Combustion Calorimetry

The standard enthalpy of formation of organic compounds like trimethylazanium chloride can

be determined experimentally using combustion calorimetry[7].

Apparatus:

Bomb calorimeter

Oxygen source

Sample pellet press

Ignition system
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High-precision thermometer

Procedure:

A precisely weighed sample of trimethylazanium chloride is pressed into a pellet and

placed in the sample holder of the bomb calorimeter.

The bomb is sealed and pressurized with a high-purity oxygen atmosphere.

The bomb is then submerged in a known quantity of water in the calorimeter's insulated

container.

The initial temperature of the water is recorded.

The sample is ignited, and the subsequent temperature change of the water is

meticulously recorded.

The heat of combustion is calculated from the temperature change and the heat capacity

of the calorimeter system.

Using Hess's Law and the known standard enthalpies of formation of the combustion

products (CO₂, H₂O, N₂, and HCl), the standard enthalpy of formation of the compound is

determined.

2.3 Determination of Heat Capacity by Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry is a widely used technique to measure the heat capacity of a

substance[8].

Apparatus:

Differential Scanning Calorimeter

Hermetically sealed sample pans

Reference material with a known heat capacity (e.g., sapphire)

Procedure:
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A baseline measurement is performed with empty sample and reference pans.

A precisely weighed sample of a reference material (e.g., sapphire) is placed in the

sample pan, and the measurement is repeated under the same temperature program.

A precisely weighed sample of trimethylazanium chloride is placed in the sample pan,

and the measurement is performed again.

The heat flow difference between the sample and the reference is measured as a function

of temperature.

By comparing the heat flow data of the sample to that of the reference material and the

baseline, the heat capacity of the sample can be calculated at various temperatures.

Visualizations
3.1 Synthesis of Trimethylazanium Chloride

The following diagram illustrates the straightforward acid-base reaction for the synthesis of

trimethylazanium chloride from trimethylamine and hydrochloric acid.

Trimethylamine
((CH₃)₃N)

Trimethylazanium Chloride
((CH₃)₃NH⁺Cl⁻)

+

Hydrochloric Acid
(HCl)

Click to download full resolution via product page

Synthesis of Trimethylazanium Chloride.

3.2 General Chloride Channel Signaling

While specific signaling pathways involving trimethylazanium chloride are not well-

documented, chloride ions play a crucial role in various cellular signaling cascades. The

diagram below provides a generalized representation of how chloride channels can influence
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downstream signaling pathways, such as the PI3K/Akt pathway, which is involved in cell

proliferation and migration[9].

Cell Membrane

Cytosol

Chloride Channel

Intracellular Cl⁻

Influx

PI3K

Akt

Activates

Cellular Response
(e.g., Proliferation, Migration)

Leads to

Extracellular Cl⁻

Modulates

Click to download full resolution via product page

Generalized Chloride Channel Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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